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Compound of Interest

Compound Name: 3-Hydroxypropanehydrazide

CAS No.: 24535-11-3

Cat. No.: B1266981

Get Quote

Executive Summary & Immediate Safety Directive
Do not dispose of 3-Hydroxypropanehydrazide (CAS: 13286-24-3) in municipal waste or

standard aqueous drains.[1]

As a functionalized acyl hydrazide, this compound possesses reducing properties and potential

biological activity (enzyme inhibition) that mandate segregation from general organic waste

streams. While less acutely toxic than free hydrazine, it can hydrolyze to release hydrazine

under acidic conditions or react violently with strong oxidizers.

The Gold Standard for Disposal: High-temperature incineration via a licensed hazardous waste

contractor. Chemical deactivation is reserved strictly for spill cleanup or trace residue

treatment, not for bulk disposal.

Chemical Profile & Hazard Identification
Understanding the molecule's functionality is the first step in safe management. The hydrazide

motif (
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) drives the disposal logic.

Parameter Data Operational Implication

Chemical Name 3-Hydroxypropanehydrazide
Label clearly to distinguish

from simple alkyl hydrazines.

CAS Number 13286-24-3 Use for waste manifesting.[1]

Molecular Formula

High nitrogen content;

generates

if incinerated improperly.[1]

Physical State
Solid / Viscous Liquid (purity

dependent)

May require dissolution before

chemical treatment.[1]

Solubility Water Soluble (Miscible)

Risk: High mobility in water

systems.[1] Do not sink

dispose.

Key Hazard Reducing Agent / Irritant
Incompatible with oxidizers;

potential skin sensitizer.[1]

Pre-Disposal Assessment: Incompatibility Matrix
Before any disposal action, you must verify the waste stream composition. Mixing 3-
hydroxypropanehydrazide with incompatible functional groups creates immediate physical

hazards.

The "Why" Behind Segregation (Causality)
Oxidizers: Hydrazides are reducing agents. Mixing with strong oxidizers (e.g., nitric acid,

peroxides) drives rapid oxidation, evolving Nitrogen gas (

) and heat. In a closed container, this causes over-pressurization and explosion.

Ketones/Aldehydes: Hydrazides condense with carbonyls to form hydrazones. This reaction

releases water and changes the chemical identity of the waste, potentially precipitating solids

that clog waste lines or altering the toxicity profile (making it more lipophilic/bioavailable).
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Incompatibility Table

Chemical Class Interaction Result Risk Level

| Strong Oxidizers (Hypochlorites, Peroxides) | Exothermic oxidation;

gas evolution.[1] | CRITICAL (Fire/Explosion) | | Strong Acids | Hydrolysis to 3-
hydroxypropanoic acid + Hydrazine salts.[1] | HIGH (Toxicity Increase) | | Aldehydes/Ketones
(Acetone, Formaldehyde) | Formation of Hydrazones + Water.[1] | MEDIUM (Uncontrolled
Reaction) | | Heavy Metals (Cu, Fe) | Catalytic decomposition of the hydrazide.[1] | MEDIUM
(Gas Generation) |[1][2]

Disposal Protocols
Protocol A: Commercial Incineration (Primary Method)
Recommended for: Bulk quantities (>5g), expired reagent bottles, and concentrated reaction

mixtures.

Scientific Rationale: Incineration ensures the complete destruction of the N-N bond, preventing

environmental release of persistent nitrogenous organics.

Segregation: Place the material in a dedicated container compatible with organic

solids/liquids (High-Density Polyethylene - HDPE is preferred).

Labeling: Mark the container with the full chemical name and the hazard warning: "Organic

Hydrazide – Reducing Agent."

Manifesting:

If pure: List as specific chemical waste.

If mixed: List all solvents. Note "Hydrazide functional group" in comments to alert the

disposal facility (TSDF) to potential reactivity.

Hand-off: Transfer to your institution's EHS team for Lab Pack consolidation.
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Protocol B: Chemical Deactivation (Spills & Trace
Residues Only)
Recommended for: Cleaning glassware, benchtop spills, or trace amounts (<1g).

Scientific Rationale: Oxidative degradation using Sodium Hypochlorite (Bleach) converts the

hydrazide to Nitrogen gas (

), water, and a carboxylic acid. Reaction:

[1]

Step-by-Step Procedure:

Preparation: Wear safety goggles, nitrile gloves, and a lab coat. Work inside a fume hood.

Dilution: If the hydrazide is solid, dissolve it in a large volume of water (approx. 50mL water

per 1g substance).

Oxidant Preparation: Prepare a fresh 5-10% Sodium Hypochlorite solution (commercial

bleach).

Controlled Addition:

Slowly add the bleach solution to the hydrazide solution.

Observation: You will observe bubbling (

gas).

Caution: If the solution heats up rapidly, stop addition and add ice.

Endpoint: Continue adding bleach until bubbling ceases and a slight chlorine odor persists

(indicating excess oxidant).

Final Disposal: Allow the mixture to stand for 30 minutes. Flush the resulting neutralized

aqueous solution down the drain with copious amounts of water (only if permitted by local

water authority regulations; otherwise, collect as non-hazardous aqueous waste).
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Visual Workflow: Decision Logic
The following diagram outlines the decision-making process for safe disposal.

Start: 3-Hydroxypropanehydrazide Waste

Step 1: Assess Quantity & State

Is it a Spill or Trace Residue (<1g)?

Bulk / Pure Substance (>1g)

No (Bulk)

Chemical Deactivation (Fume Hood)

Yes (Spill/Trace)

Segregate from Oxidizers & Ketones

Label: 'Organic Hydrazide - Reducing Agent'

Transfer to EHS / Incineration Vendor

Slow Addition of 10% NaOCl (Bleach)

Monitor for N2 Gas Evolution & Heat

Flush with Copious Water (If Regs Permit)

Click to download full resolution via product page

Figure 1: Decision logic for the disposal of 3-Hydroxypropanehydrazide, distinguishing

between bulk waste streams and trace deactivation.
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Emergency Contingencies
Accidental Spill (Benchtop)[1]

Evacuate: If the spill is large (>100mL) or outside a hood, evacuate the immediate area.

PPE: Don double nitrile gloves and respiratory protection if dust/aerosol is present.

Absorb: Cover liquid spills with an inert absorbent (Vermiculite or Sand). Do not use paper

towels (combustible organic material + potential oxidant contact later = fire risk).

Clean: Scoop material into a waste container. Treat the surface with dilute bleach to degrade

residues, then wash with water.

Exposure First Aid[4][7]
Skin Contact: Wash with soap and water for 15 minutes. Hydrazides are potential

sensitizers; monitor for dermatitis.[3]

Eye Contact: Rinse immediately with water for 15 minutes.[4][5][6] Seek medical attention.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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